Cas no 2807469-97-0 (5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine)

5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2807469-97-0
- 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine
- MFCD34759236
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- Inchi: 1S/C10H6BrF3N2S/c11-7-2-5(8-4-16-9(15)17-8)1-6(3-7)10(12,13)14/h1-4H,(H2,15,16)
- InChI Key: JSPAUYDTKWQMIM-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)(F)F)=CC(=C1)C1=CN=C(N)S1
Computed Properties
- Exact Mass: 321.93872g/mol
- Monoisotopic Mass: 321.93872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
- XLogP3: 3.8
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB608547-250mg |
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine; . |
2807469-97-0 | 250mg |
€221.70 | 2024-07-24 | ||
abcr | AB608547-1g |
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine; . |
2807469-97-0 | 1g |
€390.40 | 2024-07-24 | ||
abcr | AB608547-5g |
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine; . |
2807469-97-0 | 5g |
€1260.50 | 2024-07-24 | ||
abcr | AB608547-10g |
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine; . |
2807469-97-0 | 10g |
€2104.30 | 2024-07-24 |
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine Related Literature
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
Additional information on 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine
5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine: A Comprehensive Overview
The compound 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2807469-97-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug discovery. The structure of this molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, substituted with a brominated trifluoromethyl phenyl group at the 5-position. This unique combination of functional groups makes it an interesting subject for both academic research and industrial applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further studies. The incorporation of the trifluoromethyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule, potentially enhancing its bioavailability and pharmacokinetic profiles.
One of the most promising aspects of this compound lies in its potential as a lead molecule for drug development. Thiazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have highlighted the anti-inflammatory and antioxidant properties of 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine, suggesting its potential application in treating chronic inflammatory diseases. Additionally, its brominated substituent may confer selectivity towards specific biological targets, making it a valuable candidate for precision medicine.
The pharmacokinetic properties of 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine have also been investigated in preclinical models. Studies indicate that the compound exhibits favorable absorption and distribution profiles, which are critical for its efficacy as a therapeutic agent. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic metabolites and enhances its safety profile.
Another area of interest is the role of 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine in chemical synthesis as an intermediate for constructing more complex molecules. Its thiazole core serves as a versatile scaffold for further functionalization, enabling the creation of novel compounds with enhanced biological activities. For example, researchers have explored its use in synthesizing heterocyclic frameworks with improved solubility and permeability, which are essential attributes for drug candidates.
In conclusion, 5-(3-Bromo-5-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2807469-97-0) represents a compelling example of how modern synthetic chemistry can yield molecules with multifaceted applications. Its unique structure, combined with recent advances in understanding its biological and pharmacological properties, positions it as a key player in future drug discovery efforts. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial realms.
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